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Compound of Interest

Compound Name: FR-900137

Cat. No.: B1674036

Application Notes and Protocols for FR-900137

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR-900137 is an antibiotic produced by the bacterium Streptomyces unzenensis.[1][2] As a
member of the phosphonate class of antibiotics, it exhibits broad-spectrum activity against a
variety of Gram-positive and Gram-negative bacteria.[1][2] This document provides detailed
protocols for the preparation of FR-900137 stock solutions for use in laboratory research
settings. Proper preparation of stock solutions is critical for obtaining accurate and reproducible
results in biological assays.

Chemical and Physical Properties

A summary of the key chemical and physical properties of FR-900137 is provided in the table
below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1674036?utm_src=pdf-interest
https://www.benchchem.com/product/b1674036?utm_src=pdf-body
https://discoverbiotech.com/antibiotics-inhibit-cell-wall-synthesis-of-microorganisms/
https://pubmed.ncbi.nlm.nih.gov/7380739/
https://discoverbiotech.com/antibiotics-inhibit-cell-wall-synthesis-of-microorganisms/
https://pubmed.ncbi.nlm.nih.gov/7380739/
https://www.benchchem.com/product/b1674036?utm_src=pdf-body
https://www.benchchem.com/product/b1674036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Chemical Formula CsH20N304P [3114]
Molecular Weight 253.23 g/mol [3114]
Appearance White solid powder [11[3114]
Purity >98% (typical) [3]

Primary Solvent Dimethyl sulfoxide (DMSO)

Long-term Storage -20°C [3]
Short-term Storage 0 - 4°C (Dry, dark) [3]

Mechanism of Action and Signaling Pathway

FR-900137 is a phosphonate antibiotic.[2][5] While the specific molecular target of FR-900137
has not been definitively elucidated in the available literature, antibiotics of this class, such as
fosfomycin, are known to inhibit bacterial cell wall biosynthesis.[6][7] The proposed mechanism
involves the inhibition of key enzymes in the early stages of peptidoglycan synthesis.
Phosphonopeptides, which share structural similarities, have been shown to be actively
transported into the bacterial cell where they inhibit enzymes such as D-Ala-D-Ala synthetase
and alanine racemase, crucial for building the peptidoglycan layer.[8]

The following diagram illustrates a generalized pathway for the inhibition of bacterial cell wall
synthesis by phosphonate antibiotics.

General Mechanism of Phosphonate Antibiotic Action

Bacterial Cytoplasm

Outside Bacterial Cell Cell Membrane Blocks Synthesis

FR-900137 —:

FR-900137
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Inhibition of Bacterial Cell Wall Synthesis.

Experimental Protocols

Preparation of a 10 mM FR-900137 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of FR-900137 in dimethyl
sulfoxide (DMSO).

Materials:

FR-900137 (solid powder)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (1.5 mL or 2.0 mL), sterile

» Pipette and sterile filter tips

e Analytical balance

e \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

o Calculate the required mass of FR-900137:

o To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution, the required mass is
calculated as follows:

= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 1 mL x 253.23 g/mol = 2.5323 mg
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» Weigh FR-900137:
o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh approximately 2.53 mg of FR-900137 powder directly into the tube.
Record the exact weight.

o Calculate the required volume of DMSO:

o Based on the actual weight of FR-900137, calculate the precise volume of DMSO needed
to achieve a 10 mM concentration.

» Volume (mL) = [Mass (mg) / 253.23 ( g/mol )] / 10 (mmol/L)
e Dissolve the compound:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
FR-900137 powder.

o Cap the tube tightly.

o Vortex the solution until the solid is completely dissolved. Gentle warming in a 37°C water
bath may be used to aid dissolution if necessary, but avoid overheating.

e Storage:

o Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o For long-term storage, place the aliquots at -20°C. For short-term storage (days to weeks),
store at 4°C, protected from light.

Note on Solubility: If the exact solubility of a particular batch of FR-900137 is unknown, it is
recommended to perform a solubility test by starting with a small amount of solvent and
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gradually adding more until the compound is fully dissolved to determine the maximum
practical stock concentration.

Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing the FR-900137 stock
solution.
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Workflow for FR-900137 Stock Solution Preparation
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Stock Solution Preparation Workflow.
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Safety Precautions

Always handle FR-900137 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for FR-900137 and DMSO before use for detailed
safety information.

Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected
area immediately with plenty of water.

Dispose of waste materials according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [preparing FR-900137 stock solutions for laboratory
use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674036#preparing-fr-900137-stock-solutions-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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